Cas no 2580231-00-9 (methyl 5-amino-1-(2-hydroxyethyl)-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-amino-1-(2-hydroxyethyl)-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2580231-00-9
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 5662816
• PubChem ID: 165896000
• Update Time: 2025-05-21

methyl 5-amino-1-(2-hydroxyethyl)-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27725231
• 2580231-00-9
• methyl 5-amino-1-(2-hydroxyethyl)-3-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C8H13N3O3/c1-5-6(8(13)14-2)7(9)11(10-5)3-4-12/h12H,3-4,9H2,1-2H3
• InChI Key： JOENCZJLVCNTEW-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(C(=O)OC)C(C)=N1)N

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 90.4Ų

Additional information on methyl 5-amino-1-(2-hydroxyethyl)-3-methyl-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Methyl 5-amino-1-(2-hydroxyethyl)-3-methyl-1H-pyrazole-4-carboxylate (CAS: 2580231-00-9)

Methyl 5-amino-1-(2-hydroxyethyl)-3-methyl-1H-pyrazole-4-carboxylate (CAS: 2580231-00-9) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

The compound's structural features, including the pyrazole core and the presence of functional groups such as the amino and hydroxyethyl moieties, make it a versatile scaffold for the design of novel bioactive molecules. Recent synthetic methodologies have improved the efficiency and yield of its production, enabling more extensive pharmacological evaluations. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its molecular structure and elucidate its conformational properties.

In terms of biological activity, methyl 5-amino-1-(2-hydroxyethyl)-3-methyl-1H-pyrazole-4-carboxylate has shown promising results in preliminary screenings for antimicrobial and anti-inflammatory effects. Studies have demonstrated its ability to inhibit key enzymes involved in microbial growth and inflammatory pathways, suggesting its potential as a lead compound for the development of new therapeutic agents. Additionally, its low cytotoxicity profile in vitro makes it a favorable candidate for further optimization and preclinical testing.

Recent research has also explored the compound's mechanism of action at the molecular level. Computational modeling and molecular docking studies have provided insights into its interactions with target proteins, revealing potential binding sites and affinity patterns. These findings are crucial for understanding its pharmacological properties and guiding the design of derivatives with enhanced activity and selectivity.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and in vivo evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, methyl 5-amino-1-(2-hydroxyethyl)-3-methyl-1H-pyrazole-4-carboxylate (CAS: 2580231-00-9) represents a promising scaffold in medicinal chemistry with diverse biological activities. Ongoing research is expected to further elucidate its pharmacological profile and explore its applications in treating various diseases. This brief underscores the importance of continued investigation into this compound and its derivatives, which may pave the way for the development of novel therapeutics in the near future.